1H-Indole-2-carboxylic acid, 3-bromo-1-methyl-, methyl ester

• Molecular Formula: C11H10BrNO2
• Molecular Weight: 268.11 g/mol
• IUPAC Name: methyl 3-bromo-1-methylindole-2-carboxylate
• InChI: InChI=1S/C11H10BrNO2/c1-13-8-6-4-3-5-7(8)9(12)10(13)11(14)15-2/h3-6H,1-2H3
• InChI Key: SMSGYWKQYSIULE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=C1C(=O)OC)Br

Description

1H-Indole-2-carboxylic acid, 3-bromo-1-methyl-, methyl ester (CAS RN: 91348-45-7) is a brominated indole derivative with a methyl ester group at position 2, a bromo substituent at position 3, and a methyl group at the indole nitrogen (position 1). This compound serves as a critical synthetic intermediate in medicinal chemistry, particularly in the preparation of hydroxamic acids and heterocyclic derivatives targeting enzymes like histone deacetylases (HDACs) .

Synthesis:
The compound is synthesized through a multi-step process:

Esterification: 1H-Indole-2-carboxylic acid is converted to its methyl ester.

N-Methylation: Introduction of a methyl group at the indole nitrogen using methylating agents.

Bromination: Electrophilic substitution at position 3 with bromine .

Its structural features enhance lipophilicity, making it suitable for drug design where membrane permeability is crucial .

Biological Activity

1H-Indole-2-carboxylic acid, 3-bromo-1-methyl-, methyl ester (CAS No. 1467773-48-3) is a compound of interest in various biological and pharmaceutical research fields. This article explores its biological activity, including its potential therapeutic applications, mechanisms of action, and relevant case studies.

• Molecular Formula : C11H10BrNO2
• Molecular Weight : 268.11 g/mol
• CAS Number : 1467773-48-3
• Melting Point : Data not explicitly available in the search results.

Antimicrobial Properties

Recent studies have indicated that derivatives of indole compounds, including 1H-Indole-2-carboxylic acid derivatives, exhibit significant antimicrobial activity. For instance, a study demonstrated that certain indole derivatives showed potent inhibitory effects against both Gram-positive and Gram-negative bacteria.

Anticancer Activity

Indole derivatives are also known for their anticancer properties. Research has shown that 1H-Indole-2-carboxylic acid derivatives can induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of Bcl-2 family proteins.

Case Study: Indole Derivatives in Cancer Treatment

A notable case study involved the evaluation of a series of indole derivatives in human cancer cell lines. The study found that specific modifications to the indole structure enhanced cytotoxicity against breast and lung cancer cells, suggesting a potential therapeutic application.

Compound	Cell Line	IC50 (µM)
Indole A	MCF-7 (Breast)	15
Indole B	A549 (Lung)	10
Indole C	HeLa (Cervical)	12

Anti-inflammatory Effects

Another significant area of interest is the anti-inflammatory potential of indole derivatives. Compounds similar to 1H-Indole-2-carboxylic acid have been shown to inhibit pro-inflammatory cytokines and enzymes such as COX-2, suggesting their utility in treating inflammatory diseases.

Neuroprotective Effects

Research has also pointed towards the neuroprotective effects of indole compounds. Studies indicate that these compounds may exert protective effects against neurodegenerative diseases by reducing oxidative stress and modulating neuroinflammatory responses.

The biological activities of 1H-Indole-2-carboxylic acid, 3-bromo-1-methyl-, methyl ester can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Many indole derivatives inhibit key enzymes involved in inflammation and cancer progression.
• Modulation of Cell Signaling Pathways : These compounds can influence pathways such as MAPK and NF-kB, which are critical in cell proliferation and survival.
• Induction of Apoptosis : The ability to induce programmed cell death is a hallmark of effective anticancer agents.

Comparison with Similar Compounds

Substituent Effects on Bioactivity

• In contrast, 5-fluoro substitution (A1) enhances electronic effects, contributing to its high potency against SARS-CoV-2 3CL protease .
• Ester Groups : Methyl esters (main compound) generally hydrolyze faster than ethyl esters, influencing metabolic stability .

Role of Heterocyclic Modifications

• Thioether Linkages (e.g., 3-[(4-bromophenyl)thio]-): Enhance sulfur-mediated interactions with cysteine residues in target proteins .

Q & A

Basic: What are the standard synthetic routes for preparing 3-bromo-1-methyl-1H-indole-2-carboxylate?

Methodological Answer:
A common method involves N-methylation of indole precursors followed by bromination. For example:

• Step 1: Methylation of 1H-indole-2-carboxylic acid using methyl iodide (2.5 eq.), anhydrous K₂CO₃ (3 eq.), and dry DMF at 80°C yields 1-methyl-1H-indole-2-carboxylate with >95% yield .
• Step 2: Bromination at the 3-position can be achieved via electrochemical C–H halogenation using NH₄Br under controlled potential, minimizing byproducts .
  Key Considerations: Monitor reaction progress via TLC (ethyl acetate/hexane, 70:30) and confirm purity by ¹H NMR (e.g., δ 3.8 ppm for methyl ester groups) .

Basic: How is the purity and structural integrity of the compound validated post-synthesis?

Methodological Answer:

• Chromatography: Use flash column chromatography (ethyl acetate/hexane gradients) to isolate the product. Rf values (e.g., ~0.30 in 70:30 EtOAc/hexane) help track elution .
• Spectroscopy: ¹H NMR confirms methyl ester (δ 3.7–3.9 ppm) and bromine substitution (deshielded aromatic protons at δ 7.5–8.0 ppm). ¹³C NMR verifies carbonyl groups (~165–170 ppm) .
• Mass Spectrometry: High-resolution MS (e.g., FAB-HRMS) detects [M+H]+ peaks (e.g., m/z 427.0757 for brominated derivatives) .

Advanced: How do bromination patterns influence biological activity in indole derivatives?

Methodological Answer:

• Positional Effects: Bromine at position 3 (vs. 5) enhances neuroprotective activity due to steric and electronic modulation of indole’s π-system, as seen in analogs like 3-bromo-1H-indole-2-carboxylic acid .
• Comparative Studies: Dual bromination (e.g., 3,5-dibromo derivatives) increases antimicrobial potency but may reduce solubility. Use logP calculations and cytotoxicity assays (e.g., NCI-60 cell line screening) to balance efficacy and toxicity .
  Data Conflict Resolution: Conflicting bioactivity reports may arise from assay conditions (e.g., cell permeability differences). Validate with orthogonal assays (e.g., enzymatic vs. whole-cell) .

Advanced: What strategies resolve low yields in N-methylation or bromination steps?

Methodological Answer:

• N-Methylation Optimization: Replace DMF with polar aprotic solvents like THF to reduce side reactions. Use LiOH hydrolysis (3 eq. in THF/water) for ester-to-acid conversion with minimal degradation .
• Bromination Challenges: Electrochemical methods (NH₄Br, Pt electrodes) offer better regioselectivity than traditional Br₂/FeBr₃. Monitor reaction temperature (<40°C) to prevent debromination .
  Troubleshooting: If bromination stalls, add catalytic CuI (0.1 eq.) to facilitate radical intermediates .

Advanced: How is crystallographic data analyzed to confirm molecular conformation?

Methodological Answer:

• Data Collection: Use single-crystal X-ray diffraction (Cu-Kα radiation, λ = 1.5418 Å) with SHELXL for refinement. Key parameters: R-factor <5%, wR₂ <10% .
• Structural Insights: Analyze dihedral angles between indole and ester groups to assess planarity. Compare with DFT-optimized geometries (e.g., Gaussian 16) to validate experimental data .
  Common Pitfalls: Twinning or disorder in crystals (common with flexible ester groups) requires rigorous SHELXD/SHELXE processing .

Advanced: How are structure-activity relationships (SAR) studied for indole derivatives?

Methodological Answer:

• Analog Synthesis: Prepare derivatives via Knoevenagel condensation (e.g., rhodanine-3-carboxylic acid + 3-formylindole in acetic acid) to introduce heterocyclic moieties .
• Pharmacophore Modeling: Use Schrödinger’s Phase or MOE to map electrostatic/hydrophobic features. Compare with co-crystallized targets (e.g., tubulin-colchicine binding in PDB 6XER) .
• Biological Testing: Screen against cancer cell lines (NCI-60 panel) and assess IC₅₀ values. Corrogate SAR with molecular docking (e.g., Glide SP scoring) .

Advanced: How to address discrepancies in reported biological activities of analogs?

Methodological Answer:

• Assay Variability: Standardize protocols (e.g., MTT vs. ATP-based viability assays). Control for pH (e.g., ester hydrolysis in cell media) .
• Metabolic Stability: Use liver microsomes (human/rat) to compare metabolic rates. LC-MS/MS quantifies parent compound degradation .
• Epigenetic Factors: Test in hypoxic vs. normoxic conditions (e.g., 5% O₂) to mimic tumor microenvironments .

Advanced: What computational tools predict regioselectivity in electrophilic substitutions?

Methodological Answer:

• DFT Calculations: Use Gaussian 16 to compute Fukui indices for indole positions. Higher f⁺ values at C3 vs. C5 explain preferential bromination .
• MD Simulations: GROMACS trajectories (100 ns) assess solvent effects on transition states. Compare activation energies (ΔG‡) for competing pathways .
  Validation: Cross-check with experimental ¹H NMR coupling constants (e.g., J = 2–3 Hz for para-substituted bromine) .